Cas no 847869-82-3 (Pentanoic acid, 2-(2-formyl-4-nitrophenoxy)-)

• Product name: Pentanoic acid, 2-(2-formyl-4-nitrophenoxy)-
• CAS No: 847869-82-3
• MF: C₁₂H₁₃NO₆
• MW: 267.234723806381
• CID: 4219742
• PubChem ID: 83041988

Pentanoic acid, 2-(2-formyl-4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(2-formyl-4-nitrophenoxy)-
• 847869-82-3
• 2-(2-formyl-4-nitrophenoxy)pentanoic acid
• AKOS021362906

• Inchi： InChI=1S/C12H13NO6/c1-2-3-11(12(15)16)19-10-5-4-9(13(17)18)6-8(10)7-14/h4-7,11H,2-3H2,1H3,(H,15,16)
• InChI Key： QPOWSVWJNASXCO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 267.07428713Da
• Monoisotopic Mass: 267.07428713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: 2.1